Cas no 17945-72-1 (3-Buten-1-amine, N,N,3-trimethyl-)

• Product Name: 3-Buten-1-amine, N,N,3-trimethyl-
• CAS No: 17945-72-1
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 96180
• PubChem ID: 12545392
• Update Time: 2025-04-19

3-Buten-1-amine, N,N,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-amine, N,N,3-trimethyl-
• N,N,3-trimethylbut-3-en-1-amine
• SCHEMBL466555
• 17945-72-1
• DTXSID60502030

• Inchi： 1S/C7H15N/c1-7(2)5-6-8(3)4/h1,5-6H2,2-4H3
• InChI Key： KRYGHIHESUUPRG-UHFFFAOYSA-N
• SMILES： N(C)(C)CCC(=C)C

Computed Properties

• Exact Mass: 217.13219
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24